Cas no 105973-37-3 (2-(cyclohexyloxy)aniline)

• Product Name: 2-(cyclohexyloxy)aniline
• CAS No: 105973-37-3
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• MDL: MFCD04970987
• CID: 1167286
• PubChem ID: 14771305
• Update Time: 2025-10-29

2-(cyclohexyloxy)aniline Chemical and Physical Properties

Names and Identifiers

• 2-cyclohexyloxy-1,1,3,3-tetramethylisoindoline
• 2-cyclohexyloxy-phenylamine
• 2-cyclohexyloxyaniline
• ACMC-20lmqe
• 2-(Cyclohexyloxy)-aniline
• CTK2J5117
• 2-Aminophenyl-cyclohexylaether
• 2-cyclohexyloxy-1,1,3,3-tetramethyl-2,3-dihydro-1H-isoindole
• 1H-Isoindole, 2-(cyclohexyloxy)-2,3-dihydro-1,1,3,3-tetramethyl-
• 2-(cyclohexyloxy)Benzenamine
• 2-(cyclohexyloxy)aniline
• 2-Cyclohexyloxy-phenylamine hydrochloride
• STK347161
• BBL038111
• CS-0240745
• MFCD04970987
• AKOS000215218
• G65478
• 105973-37-3
• SCHEMBL3799059
• EN300-229872
• AB01331189-02
• J-001516
• DB-323352
• NCGC00338446-01
• [2-(cyclohexyloxy)phenyl]amine
• SSQJMJAWJMYYKO-UHFFFAOYSA-N

• MDL： MFCD04970987
• Inchi： 1S/C12H17NO/c13-11-8-4-5-9-12(11)14-10-6-2-1-3-7-10/h4-5,8-10H,1-3,6-7,13H2
• InChI Key： SSQJMJAWJMYYKO-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1N)C1CCCCC1

Computed Properties

• Exact Mass: 191.13111
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 2-(cyclohexyloxy)aniline

Comprehensive Guide to 2-(Cyclohexyloxy)aniline (CAS No. 105973-37-3): Properties, Applications, and Market Insights

2-(Cyclohexyloxy)aniline (CAS No. 105973-37-3) is a specialized organic compound widely used in pharmaceutical and chemical research. This aromatic amine derivative features a cyclohexyl ether group attached to an aniline moiety, making it valuable for synthesizing bioactive molecules. Researchers often search for "2-(cyclohexyloxy)aniline synthesis" or "105973-37-3 applications," reflecting its importance in medicinal chemistry.

The compound's chemical structure contributes to its unique properties, including moderate solubility in organic solvents and stability under controlled conditions. Recent studies highlight its role in developing drug intermediates, particularly for central nervous system (CNS) targeting compounds. Industry professionals frequently inquire about "2-(cyclohexyloxy)aniline suppliers" and "purity specifications," indicating strong market demand for high-quality batches.

In pharmaceutical applications, 2-(Cyclohexyloxy)aniline serves as a key building block for heterocyclic compounds. Its structural flexibility allows modifications that enhance drug bioavailability—a hot topic in "AI-assisted drug discovery" discussions. The compound's molecular weight (191.27 g/mol) and logP value (~2.8) make it particularly interesting for researchers optimizing blood-brain barrier penetration.

The global market for fine chemicals like 105973-37-3 has grown significantly, driven by increased R&D investment in targeted therapies. Analytical techniques such as HPLC and NMR are crucial for quality control, as evidenced by frequent searches for "2-(cyclohexyloxy)aniline characterization methods." Sustainable synthesis routes are gaining attention, aligning with the "green chemistry" trend in modern laboratories.

Storage recommendations for 2-(Cyclohexyloxy)aniline typically suggest cool, dry conditions in amber glass containers. Safety data sheets emphasize standard organic compound handling procedures, though it doesn't fall under restricted categories. The compound's melting point (reported 45-48°C) and spectral data remain critical reference points for verification purposes.

Emerging applications include its use in material science, particularly for designing functional polymers with amine-reactive sites. Patent analyses reveal growing interest in "2-(cyclohexyloxy)aniline derivatives" for electronic materials, connecting to the "organic electronics" research wave. Custom synthesis services now frequently list this compound in their catalogs to meet diverse research needs.

For analytical purposes, GC-MS methods have been developed to detect trace amounts of 105973-37-3 in complex mixtures. The compound's UV-Vis absorption characteristics (λmax ~280 nm) facilitate photochemical studies—a niche but growing research area. These technical aspects generate search queries like "2-(cyclohexyloxy)aniline spectroscopy data" among analytical chemists.

The future outlook for 2-(Cyclohexyloxy)aniline appears promising, with potential expansions into agrochemical research and catalysis. Its balanced lipophilicity makes it a candidate for pesticide formulations, while the aniline group could serve as a ligand in transition metal complexes. These developments align with broader industry shifts toward multifunctional chemicals.